1-(1-ethyl-1H-indol-3-yl)-3-(2-ethylphenyl)urea

• IUPAC Name: 1-(1-ethylindol-3-yl)-3-(2-ethylphenyl)urea
• InChI: InChI=1S/C19H21N3O/c1-3-14-9-5-7-11-16(14)20-19(23)21-17-13-22(4-2)18-12-8-6-10-15(17)18/h5-13H,3-4H2,1-2H3,(H2,20,21,23)
• InChI Key: FOUDNKLSFHCWRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)NC2=CN(C3=CC=CC=C32)CC
• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol

Description

1-(1-ethyl-1H-indol-3-yl)-3-(2-ethylphenyl)urea, also known as EIU, is a chemical compound that has been of great interest in scientific research due to its potential applications in various fields. This compound has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Molecular Structure and Biological Activity Studies

• The compound is part of a series being studied for its biological activity, with focus on the crystal structure and hydrogen bonding interactions (Saharin, Ali, Robinson, & Mahmood, 2008).
• Antitumor activities have been explored in similar compounds, highlighting the synthesis, structure characterization, and potential biological applications (Hu, Wei, Sun, Lin, Hu, Tang, Wang, & He, 2018).

Chemical Synthesis and Rearrangement Studies

• Investigations into the rearrangement of similar molecules have provided pathways to new indole and imidazolinone derivatives, contributing to the understanding of chemical synthesis processes (Klásek, Lyčka, & Holčapek, 2007).
• Studies on anion tuning in related compounds have demonstrated the impact of different anions on the morphology, rheology, and gelation properties of low molecular weight hydrogelators (Lloyd & Steed, 2011).

Pharmacological and Therapeutic Applications

• Novel indole-based hybrid scaffolds, similar in structure to the specified compound, have been synthesized and evaluated for their urease inhibitory potential, highlighting their therapeutic applications (Nazir, Abbasi, Aziz‐ur‐Rehman, Siddiqui, Raza, Hassan, Shah, Shahid, & Seo, 2018).
• Research on ureas with similar structures has demonstrated significant affinity for certain adrenergic receptor subtypes, providing insights into potential pharmacological uses (Romeo, Russo, & Blasi, 2001).